Ethyl 3-methyl-4H-thieno[3,2-B]pyrrole-5-carboxylate

• IUPAC Name: ethyl 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C10H11NO2S/c1-3-13-10(12)7-4-8-9(11-7)6(2)5-14-8/h4-5,11H,3H2,1-2H3
• InChI Key: IVTSDPODKGCTGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C(=CS2)C
• Molecular Formula: C10H11NO2S
• DSSTOX Substance ID: DTXSID60470028
• Molecular Weight: 209.27 g/mol
• CAS RN: 332099-42-0

Description

Ethyl 3-methyl-4H-thieno[3,2-B]pyrrole-5-carboxylate is a chemical compound with the CAS Number: 332099-42-0. It has a molecular weight of 209.27. The compound is a pale-yellow to yellow-brown solid.

Synthesis Analysis

The synthesis of Ethyl 3-methyl-4H-thieno[3,2-B]pyrrole-5-carboxylate can be achieved through several methods. One method involves the use of 2-thiophene formaldehyde and diazoacetic ester as raw materials, under normal temperature conditions. Another method involves starting with 4H-thiazole[3,2-B]pyrrole-5-carboxylic acid and reacting it with ethanol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11NO2S/c1-3-13-10(12)7-4-8-9(11-7)6(2)5-14-8/h4-5,11H,3H2,1-2H3. This code provides a specific string of characters that represent the 2D structure of the molecule.

Chemical Reactions Analysis

The compound has been used in reactions with ethylamine and indole sodium salt to provide the respective amides. It has also been used in the synthesis of new thienopyrroles containing N-substituents in the bicyclic and carboxamide moieties.

Physical And Chemical Properties Analysis

The compound is a pale-yellow to yellow-brown solid. It has a molecular weight of 209.27.

Scientific Research Applications

Antiviral Activity

• Field: Medicinal Chemistry
• Application: Thieno[3,2-b]pyrrole-5-carboxamides inhibit alphaviruses (such as chikungunya virus) and exhibit a broad spectrum of antiviral activity.
• Method: The exact method of application is not specified in the source.
• Results: These compounds have shown strong activity against various viruses.

Oncology

• Field: Oncology
• Application: Some carboxamides were reported to inhibit lysine-specific demethylases which regulate histone methylation; this opens prospects of using them in oncology.
• Method: The exact method of application is not specified in the source.
• Results: The inhibition of these demethylases could potentially be used in cancer treatment.

Hepatitis C Treatment

• Field: Virology
• Application: Thieno[3,2-b]pyrroles without a carboxamide functionality behaved as allosteric inhibitors of hepatitis C virus NS5B polymerase.
• Method: The exact method of application is not specified in the source.
• Results: These compounds include a new class of allosteric inhibitors for the RNA-dependent RNA polymerase of hepatitis C virus.

Synthesis routes and methods

Procedure details

4-Methyl-thiophene-2-carbaldehyde (Detty, M. R.; Hays, D. S., Heterocycles, 40: 925-37 (1995)) was annulated according to Procedure H (aldehyde and azido-acetic acid ethyl ester added as ethanol solution (1.1 M of ester); reaction poured into cold saturated aqueous NH4Cl; after ether extractions, acrylate organic phase washed with water until aqueous phase was neutral; acrylate not purified).